![molecular formula C21H20N2O B3361306 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one CAS No. 918646-29-4](/img/structure/B3361306.png)
4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one
Overview
Description
4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one, also known as TDBQ, is a heterocyclic compound that has gained attention in scientific research due to its potential applications in various fields. This molecule has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has been studied for its potential applications in various scientific fields. One of the most promising applications is in the field of organic electronics. 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has been shown to have excellent electron-transport properties, making it a potential candidate for use in organic field-effect transistors and organic photovoltaics. Additionally, 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has been studied for its potential use as a fluorescent probe for the detection of metal ions.
Mechanism of Action
The mechanism of action of 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one is not well understood. However, it has been suggested that 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one may act as a chelator for metal ions, leading to the formation of stable complexes. Additionally, 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has been shown to have antioxidant properties, which may be related to its mechanism of action.
Biochemical and Physiological Effects:
4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has antioxidant properties and can protect cells from oxidative stress. Additionally, 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yields. Additionally, 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has excellent solubility in common organic solvents, making it easy to work with in the lab. However, 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one has some limitations, including its relatively low fluorescence quantum yield and its potential toxicity at high concentrations.
Future Directions
There are several future directions for 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one research. One potential direction is the development of 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one-based fluorescent probes for the detection of metal ions in biological systems. Additionally, 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one could be further studied for its potential applications in organic electronics, such as in the development of high-performance organic field-effect transistors and organic photovoltaics. Finally, 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one could be studied for its potential use as a therapeutic agent for the treatment of inflammatory diseases and oxidative stress-related conditions.
In conclusion, 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one is a heterocyclic compound that has gained attention in scientific research for its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been explored in this paper. The future directions of 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one research include the development of 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one-based fluorescent probes, further study of its potential applications in organic electronics, and its potential use as a therapeutic agent.
properties
IUPAC Name |
4,4,6-trimethyl-1-quinolin-3-yl-3H-quinolin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O/c1-14-8-9-19-17(10-14)21(2,3)12-20(24)23(19)16-11-15-6-4-5-7-18(15)22-13-16/h4-11,13H,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBUVFZVVRGAYKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=O)CC2(C)C)C3=CC4=CC=CC=C4N=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60845318 |
Source
|
| Record name | 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60845318 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
918646-29-4 |
Source
|
| Record name | 4,4,6-Trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60845318 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Chloro-2-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,2-thiazol-3(2H)-one](/img/structure/B3361225.png)
![2-{[4-(1H-Pyrazol-1-yl)phenyl]methyl}-1,2-thiazol-3(2H)-one](/img/structure/B3361237.png)
![7-Hydrazinyl-1H-pyrazolo[3,4-c]pyridine](/img/structure/B3361271.png)
![1-[2-(Prop-2-en-1-yl)pyrrolidin-1-yl]ethan-1-one](/img/structure/B3361293.png)
![6-Fluoro-3,3,4,4-tetramethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one](/img/structure/B3361304.png)
![5,8-Difluoro-3,4,4-trimethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one](/img/structure/B3361305.png)
![8-Chloro-3,4,4,5-tetramethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one](/img/structure/B3361310.png)
![Furo[2,3-c]pyridine-5-carboxylic acid hydrochloride](/img/structure/B3361318.png)